(S)-N-Methoxy-1-((R)-1-(4-methoxyphenyl)ethyl)-N-methyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: (3S)-N-methoxy-1-[(1R)-1-(4-methoxyphenyl)ethyl]-N-methyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H22N2O4/c1-11(12-5-7-14(21-3)8-6-12)18-10-13(9-15(18)19)16(20)17(2)22-4/h5-8,11,13H,9-10H2,1-4H3/t11-,13+/m1/s1
• InChI Key: CKPYGXYBOZSXMR-YPMHNXCESA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)N2CC(CC2=O)C(=O)N(C)OC
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)OC)N2C[C@H](CC2=O)C(=O)N(C)OC
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• CAS No.: 2208747-24-2

Description

This compound is a pyrrolidine derivative. Pyrrolidines are a class of organic compounds that contain a five-membered nitrogenous ring. They are found in many natural products and pharmaceuticals due to their versatile chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction. The methoxy and methyl groups could be introduced through various substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, which is a five-membered ring containing nitrogen. The compound also contains methoxy (-OCH3) and methyl (-CH3) groups, which are common functional groups in organic chemistry.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and reagents present. For example, the methoxy groups might be susceptible to demethylation under acidic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar methoxy groups might increase its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s used as a drug, its mechanism would depend on the biological target it interacts with. If it’s used in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions involving this compound could be numerous, depending on its applications. It could be studied for its potential uses in pharmaceuticals, materials science, or as a building block in organic synthesis.